Cas no 1903887-76-2 (4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide)

• Product Name: 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide
• CAS No: 1903887-76-2
• MF: C₁₈H₂₅N₅O₃S
• MW: 391.487802267075
• CID: 6279244
• PubChem ID: 92113748
• Update Time: 2025-05-23

4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide
• F6512-6671
• 4-(1H-imidazol-5-ylsulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide
• 1903887-76-2
• 4-((1H-imidazol-4-yl)sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide
• AKOS025375296

• Inchi： 1S/C18H25N5O3S/c24-18(20-9-4-8-16-6-2-1-3-7-16)22-10-5-11-23(13-12-22)27(25,26)17-14-19-15-21-17/h1-3,6-7,14-15H,4-5,8-13H2,(H,19,21)(H,20,24)
• InChI Key： XAFPNNDDEVSXKJ-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCN(C(NCCCC2C=CC=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 391.16781085g/mol
• Monoisotopic Mass: 391.16781085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide

Exploring the Potential of 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide (CAS No. 1903887-76-2) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide (CAS No. 1903887-76-2) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and diazepane moieties, offers a promising scaffold for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting G protein-coupled receptors (GPCRs), a class of proteins that play a critical role in cellular signaling and are implicated in numerous diseases.

The structural complexity of 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide allows for diverse interactions with biological targets. The presence of the sulfonyl group enhances its binding affinity, while the phenylpropyl chain contributes to its lipophilicity, a key factor in drug absorption and distribution. These features make it a valuable candidate for optimizing pharmacokinetic properties in drug design. Recent studies have explored its potential in modulating neurotransmitter receptors, which could pave the way for treatments in neurological disorders.

One of the most searched topics in modern pharmacology is the role of small molecules in addressing unmet medical needs. 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide aligns with this trend, as its unique structure offers opportunities for innovation in central nervous system (CNS) drug development. Researchers are investigating its potential to cross the blood-brain barrier (BBB), a critical challenge in treating conditions like Alzheimer's and Parkinson's diseases.

The compound's imidazole-4-sulfonyl group is particularly noteworthy, as it resembles motifs found in several FDA-approved drugs. This similarity has sparked interest in its application for anti-inflammatory and immunomodulatory therapies. With the growing focus on personalized medicine, the ability to fine-tune the activity of such compounds could revolutionize treatment strategies for autoimmune diseases and chronic inflammation.

Another area of exploration is the compound's potential in cancer research. The diazepane core, combined with the carboxamide functionality, suggests possible interactions with kinase enzymes, which are often dysregulated in cancer cells. Early-stage studies are examining its role in inhibiting specific pathways involved in tumor growth, a topic highly searched by oncologists and researchers alike.

From a synthetic chemistry perspective, 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide presents an interesting challenge. Its multi-functional structure requires sophisticated organic synthesis techniques, making it a subject of interest for chemists exploring green chemistry and sustainable synthesis methods. The demand for environmentally friendly drug production is a hot topic, and this compound's complexity offers a platform for innovation.

In the context of drug repurposing, a strategy gaining traction due to its cost-effectiveness, 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide could have untapped potential. Its structural features overlap with those of compounds used in metabolic disorders, suggesting possible applications in diabetes or obesity research. This aligns with the increasing public interest in metabolic health and preventive medicine.

The compound's CAS No. 1903887-76-2 serves as a unique identifier in global chemical databases, facilitating research collaboration and data sharing. In an era where open science and data-driven drug discovery are prioritized, such identifiers are crucial for accelerating scientific progress. Researchers frequently search for CAS numbers to access standardized information, making this detail essential for visibility in scientific literature.

As the pharmaceutical industry shifts toward targeted therapies, the versatility of 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide becomes increasingly valuable. Its ability to interact with multiple biological targets while maintaining selectivity is a sought-after property in modern drug design. This dual capability addresses the growing need for multi-target drugs, a concept frequently discussed in contemporary medicinal chemistry forums.

Looking ahead, the exploration of 4-(1H-imidazole-4-sulfonyl)-N-(3-phenylpropyl)-1,4-diazepane-1-carboxamide is expected to expand into computational drug design and artificial intelligence-assisted discovery. These cutting-edge approaches, which dominate current scientific discourse, could unlock new applications for this compound by predicting its interactions with previously unconsidered targets. The integration of machine learning in chemistry is a trending topic, and this molecule's complexity makes it an ideal candidate for such advanced analyses.